![molecular formula C16H13FO5 B6408742 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% CAS No. 1261911-96-9](/img/structure/B6408742.png)
4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid (FMMB) is an organic compound that has been studied for its potential applications in scientific research, medicinal chemistry, and other fields. FMMB is a derivative of benzoic acid, and is characterized by a fluoro group at the 3-position and a methoxycarbonyl group at the 5-position of the phenyl ring. It is a white, crystalline solid that is insoluble in water but soluble in many organic solvents.
Scientific Research Applications
4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% has been studied for its potential applications in scientific research. It has been used as a substrate in the synthesis of various compounds, including 3-fluorobenzoyl-2-methoxy-5-methylbenzoic acid, 3-fluoro-2-methoxy-5-methylbenzamide, and 3-fluoro-2-methoxy-5-methylbenzyl alcohol. Additionally, 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% has been used as a model compound for the study of the mechanism of the catalytic oxidation of benzoic acid derivatives.
Mechanism of Action
The mechanism of action of 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% involves the formation of a cationic species, which is then attacked by the nucleophile. The cationic species is then attacked by the nucleophile, resulting in the formation of a carbanion intermediate. This intermediate then undergoes a rearrangement to form the product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% have not yet been studied in detail. However, it is known that 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% can act as an inhibitor of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).
Advantages and Limitations for Lab Experiments
The use of 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments offers several advantages. It is relatively inexpensive and easy to obtain, and it can be used as a starting material for the synthesis of various compounds. Additionally, it can be used as a model compound for the study of the mechanism of the catalytic oxidation of benzoic acid derivatives. However, there are some limitations to its use in laboratory experiments. For example, it is insoluble in water and does not dissolve easily in many organic solvents.
Future Directions
There are several potential future directions for the study of 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%. These include further research into its biochemical and physiological effects, development of new synthetic methods for its synthesis, and exploration of its potential applications in medicinal chemistry and other fields. Additionally, further research into its mechanism of action and its potential as an inhibitor of certain enzymes may be beneficial. Finally, further studies into its potential as a model compound for the study of the mechanism of the catalytic oxidation of benzoic acid derivatives may be beneficial.
Synthesis Methods
4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% can be synthesized through a two-step process. First, 3-fluoro-5-methoxybenzoic acid is formed by the reaction of 5-methoxybenzoic acid with a fluoroalkyl halide. Then, the 3-fluoro-5-methoxybenzoic acid is reacted with a suitable carbonylating agent to form the desired 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%.
properties
IUPAC Name |
4-(3-fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FO5/c1-21-14-8-9(3-4-13(14)15(18)19)10-5-11(16(20)22-2)7-12(17)6-10/h3-8H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQQFYNFHJKQIDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC(=CC(=C2)F)C(=O)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20691535 |
Source
|
Record name | 3'-Fluoro-3-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20691535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261911-96-9 |
Source
|
Record name | 3'-Fluoro-3-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20691535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.